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Compound of Interest

Compound Name: 1-N-Boc-3-(R)-cyanopiperidine

Cat. No.: B1337191

An In-depth Technical Guide on the Handling and Storage of 1-N-Boc-3-(R)-cyanopiperidine

This guide provides comprehensive technical information for researchers, scientists, and drug
development professionals on the proper handling and storage of 1-N-Boc-3-(R)-
cyanopiperidine (CAS No. 915226-44-7). Adherence to these guidelines is crucial for ensuring

the stability of the compound, the safety of laboratory personnel, and the integrity of
experimental results.

Chemical and Physical Properties

1-N-Boc-3-(R)-cyanopiperidine is a synthetic intermediate commonly used in the

development of various pharmaceutical compounds.[1] Its physical and chemical properties are
summarized below.
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Property Value Source(s)
CAS Number 915226-44-7 [2]
Molecular Formula C11H18N202 [11[2][3]
Molecular Weight 210.27 g/mol [11[3]
White to yellow powder or
Appearance colorless to pale yellow oily [1114]
liquid/low-melting solid.
Melting Point 60-65 °C [1][5]16]
- _ 40 °C @ 30 mmHg; ~300 °C
Boiling Point [L1[4][5][6]
(decomposes)
Density ~1.07 g/cm3 [31[5][6]
Soluble in organic solvents
" (e.g., Methanol, DCM, THF,
Solubility ) ) [41151[6]
ethanol); sparingly soluble in
water.
pKa -3.42 + 0.40 (Predicted) [11[5]16]

Storage and Stability

Proper storage is essential to maintain the quality and stability of 1-N-Boc-3-(R)-
cyanopiperidine. The compound is sensitive to moisture and can be unstable under certain
conditions.[4][5][6]
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Parameter

Guideline

Source(s)

Storage Temperature

2-8 °C

[1](5](6]

Atmosphere

Store under an inert

atmosphere.

[7]

Container

Keep container tightly closed.

[7](8]

Environment

Store in a dry, cool, and well-

ventilated place.

[7](8]

Light and Moisture

Protect from light and

moisture.

[4]

Stability

Stable under normal
conditions. The Boc group is
susceptible to cleavage under
strong acidic conditions or

upon heating.

[417]

Incompatible Materials

Strong oxidizing agents and

strong acids.

[719]

Safe Handling Procedures

Due to its potential hazards, appropriate personal protective equipment (PPE) and handling

practices must be employed.
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Aspect

Guideline

Source(s)

General Handling

Handle in a well-ventilated
place. Avoid contact with skin
and eyes. Avoid formation of
dust and aerosols. Wash face,
hands, and any exposed skin
thoroughly after handling. Do
not eat, drink, or smoke when

using this product.

[71(8]

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN166 or
OSHA's eye and face
protection regulations in 29
CFR 1910.133.

[719]

Skin Protection

Wear protective gloves and
clothing. Choose body
protection according to the
amount and concentration of
the substance at the

workplace.

[7181el

Respiratory Protection

Use only outdoors or in a well-
ventilated area. If exposure
limits are exceeded or irritation
is experienced, use a
NIOSH/MSHA or European
Standard EN 149 approved

respirator.

[7]

Spill Management

For small spills, sweep up and
place in a suitable container
for disposal. For large spills,
sweep up and shovel into
suitable containers for
disposal. Do not allow the

product to enter drains. Avoid

[9]

© 2025 BenchChem. All rights reserved. 4/10

Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH26937&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-n-boc-3-cbz-amino-piperidine.pdf
https://www.fishersci.com/store/msds?partNumber=AAH26937&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.peptide.com/custdocs/MSDS%20UBG030%201%20Boc-4-(Boc-amino)-piperidine-4-carboxylic%20acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAH26937&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-n-boc-3-cbz-amino-piperidine.pdf
https://www.peptide.com/custdocs/MSDS%20UBG030%201%20Boc-4-(Boc-amino)-piperidine-4-carboxylic%20acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAH26937&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.peptide.com/custdocs/MSDS%20UBG030%201%20Boc-4-(Boc-amino)-piperidine-4-carboxylic%20acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

dust formation and breathing
dust.

Dispose of contents/container
to an approved waste disposal
) plant in accordance with
Disposal [71[°]
federal, state, and local
environmental control

regulations.

Hazard Identification and First Aid

1-N-Boc-3-(R)-cyanopiperidine is classified as a hazardous substance.
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Hazard Description Source(s)

Acute toxicity, Oral (Category
4); Skin Corrosion/Irritation
(Category 2); Serious Eye
o Damage/Eye Irritation

GHS Classification N [2][7]
(Category 2); Specific target
organ toxicity - single exposure
(Category 3, Respiratory

system).

Harmful if swallowed. Causes
skin irritation. Causes serious

Hazard Statements S [21[61[7]
eye irritation. May cause

respiratory irritation.

) GHSO07 (Exclamation Mark),
GHS Pictograms ] [2][6]
GHSO09 (Environment)

Xn (Harmful), N (Dangerous
Hazard Codes _ [51[6]
for the environment)

R22 (Harmful if swallowed),
R36/37/38 (Irritating to eyes,

Risk Statements respiratory system and skin), [5][6]
R50 (Very toxic to aquatic

organisms).

First Aid Measures:

¢ Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[7]

o Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash before reuse.[7]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[7]
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« Ingestion: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.[7]

Logical Workflow for Handling and Storage

The following diagram illustrates the recommended workflow for the safe handling and storage

of 1-N-Boc-3-(R)-cyanopiperidine.
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Receiving and Inspection

erify Integrity

Log Compound Information
(CAS, Lot No., Date)

Store Appropriately

Storage (2-8 °C)
- Tightly sealed container
- Dry, well-ventilated area
- Protect from light and moisture

Retrieve for Use

Pre-Use Preparation

Safety First

Don Personal Protective Equipment (PPE)

- Safety goggles
- Gloves
- Lab coat

Ensure Proper Ventilation

Handling in Ventilated Area

(e.g., Fume Hood)

[Accurate Measurement

Y

Weighing and Dispensing

Proceed with Experiment

Experimental Use

After Experiment Completion (If compound remains

Post-Use Cleanup Return to Storage

Dispose of experimental waste

Dispose of contaminated materials

Decontaminate work surfaces .
(gloves, wipes, etc.)

Waste Disposal
- Follow institutional and
local regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage of 1-N-Boc-3-(R)-cyanopiperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Handling and storage guidelines for 1-N-Boc-3-(R)-
cyanopiperidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337191#handling-and-storage-guidelines-for-1-n-
boc-3-r-cyanopiperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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